A novel unimolecular heterolytic scission of the sulphur–sulphur bond in a symmetrical disulphide
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000928
Abstract
The thermal heterolytic scission of two symmetrical disulphides to give the parent thiol and a mesoionic compound containing two fewer hydrogen atoms is shown to follow first-order kinetics in a variety of solvents; there is a linear correlation between log k and the polarity parameters Y and Z.
Recommended Literature
- [1] Theoretical and experimental verification of imaging resolution factors in scanning electrochemical microscopy†
- [2] Isomer-sensitive characterization of low temperature oxidation reaction products by coupling a jet-stirred reactor to an electron/ion coincidence spectrometer: case of n-pentane†
- [3] Contents list
- [4] A dual-emitting quantum dot complex nanoprobe for ratiometric and visual detection of Hg2+ and Cu2+ ions†
- [5] From BiI3 to CuBiI4: a striking improvement in the photoelectric performance of a novel photodetector candidate†
- [6] Novel multiplex PCR assays for rapid identification of Salmonella serogroups B, C1, C2, D, E, S. enteritidis, and S. typhimurium†
- [7] Back matter
- [8] Front cover
- [9] From 4-arm star proteins to diverse stimuli-responsive molecular networks enabled by orthogonal genetically encoded click chemistries†
- [10] Understanding the Raman enhancement of carbon nanohorns labelled with organic dyes†
